2-(β-D-Glucopyranosyloxy)-5-hydroxybenzoic acid benzyl ester
2-(β-D-Glucopyranosyloxy)-5-hydroxybenzoic acid benzyl ester
Trichocarpin is a benzyl ester.
Brand Name:
Vulcanchem
CAS No.:
10590-85-9
VCID:
VC0083318
InChI:
InChI=1S/C20H22O9/c21-9-15-16(23)17(24)18(25)20(29-15)28-14-7-6-12(22)8-13(14)19(26)27-10-11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1
SMILES:
C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C20H22O9
Molecular Weight:
406.4 g/mol
2-(β-D-Glucopyranosyloxy)-5-hydroxybenzoic acid benzyl ester
CAS No.: 10590-85-9
Main Products
VCID: VC0083318
Molecular Formula: C20H22O9
Molecular Weight: 406.4 g/mol
CAS No. | 10590-85-9 |
---|---|
Product Name | 2-(β-D-Glucopyranosyloxy)-5-hydroxybenzoic acid benzyl ester |
Molecular Formula | C20H22O9 |
Molecular Weight | 406.4 g/mol |
IUPAC Name | benzyl 5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate |
Standard InChI | InChI=1S/C20H22O9/c21-9-15-16(23)17(24)18(25)20(29-15)28-14-7-6-12(22)8-13(14)19(26)27-10-11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1 |
Standard InChIKey | QJWRHLSORLOREK-BFMVXSJESA-N |
Isomeric SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O |
Canonical SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O |
Description | Trichocarpin is a benzyl ester. |
PubChem Compound | 442989 |
Last Modified | Nov 11 2021 |
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